Cas no 261913-04-6 (2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-)

2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- structure
261913-04-6 structure
Product name:2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
CAS No:261913-04-6
MF:C16H19NO3
MW:273.326964616776
CID:1425916

2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
    • Inchi: 1S/C16H19NO3/c1-2-3-10-17-16(18)7-5-4-6-13-8-9-14-15(11-13)20-12-19-14/h4-9,11H,2-3,10,12H2,1H3,(H,17,18)/b6-4+,7-5+
    • InChI Key: GLSARSFOAIORLO-YDFGWWAZSA-N
    • SMILES: C(NCCCC)(=O)/C=C/C=C/C1=CC=C2OCOC2=C1

Computed Properties

  • Exact Mass: 273.13657

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Melting Point: 142-143 °C(Solv: ethyl acetate (141-78-6))
  • Boiling Point: 483.5±45.0 °C(Predicted)
  • PSA: 47.56
  • pka: 14.52±0.46(Predicted)

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.